Cas no 1548601-06-4 (1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: 1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 1548601-06-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5739626
• PubChem ID: 115419287
• Update Time: 2025-11-02

1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 1-amino-1,2,3,4-tetrahydro-4-methyl-
• 1548601-06-4
• EN300-1074254
• 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylicacid
• 1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

• Inchi： 1S/C12H15NO2/c1-8-6-7-12(13,11(14)15)10-5-3-2-4-9(8)10/h2-5,8H,6-7,13H2,1H3,(H,14,15)
• InChI Key： PWLGGVXIERHNOG-UHFFFAOYSA-N
• SMILES： C1(N)(C(O)=O)C2=C(C=CC=C2)C(C)CC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 377.0±42.0 °C(Predicted)
• pka: 1.93±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 1548601-06-4): A Comprehensive Overview

1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 1548601-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a tetrahydronaphthalene derivative, is notable for its unique structural features and potential applications in drug discovery and development. Its molecular formula and intricate ring structure make it a valuable intermediate in synthesizing more complex molecules.

The compound belongs to the class of amino carboxylic acids, which are widely studied for their biological activity and versatility in organic synthesis. Researchers are particularly interested in 1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid due to its potential role in modulating neurotransmitter systems and its applicability in designing novel therapeutic agents. The presence of both amino and carboxylic acid functional groups allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry.

In recent years, the demand for tetrahydronaphthalene-based compounds has surged, driven by their relevance in treating neurological disorders and inflammatory conditions. The compound's CAS No. 1548601-06-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in research. Its structural similarity to naturally occurring alkaloids further enhances its appeal for drug development projects.

From a synthetic perspective, 1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid can be prepared through multi-step organic reactions, often involving catalytic hydrogenation or reductive amination techniques. The purity and yield of this compound are critical for its subsequent use in pharmaceutical applications, prompting ongoing optimization of synthetic protocols. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize and validate its structure.

The compound's potential extends beyond pharmaceuticals. It has been explored in materials science for creating novel polymers with specific optical or mechanical properties. Additionally, its derivatives are being investigated as ligands in catalysis, where they can influence reaction selectivity and efficiency. These diverse applications underscore the importance of CAS No. 1548601-06-4 in both academic and industrial settings.

Market trends indicate a steady increase in the procurement of 1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid, particularly from research institutions and pharmaceutical companies. Suppliers often highlight its high purity grades (≥98%) and compliance with international quality standards to meet the stringent requirements of end-users. The compound's stability under various storage conditions also contributes to its practicality in laboratory environments.

Environmental and safety considerations for handling tetrahydronaphthalene derivatives are well-documented, with standard laboratory precautions being sufficient for its safe use. Researchers appreciate its relatively low toxicity profile compared to other synthetic intermediates, making it a preferred choice for many applications. Proper disposal methods and regulatory guidelines are readily available for this compound, ensuring responsible usage across industries.

Future research directions for 1-Amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid may focus on exploring its enantiomeric forms and their distinct biological activities. The chiral center present in the molecule offers opportunities for developing stereoselective synthesis methods and investigating potential differences in pharmacological effects between enantiomers. Such studies could unlock new therapeutic possibilities for this already versatile compound.

In conclusion, CAS No. 1548601-06-4 represents an important chemical entity with broad applications in pharmaceutical research and beyond. Its unique structural features, combined with growing scientific interest, position it as a valuable tool for innovation in multiple fields. As research continues to uncover new properties and applications for this compound, its significance in the chemical and life sciences is expected to grow substantially in the coming years.